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Compound of Interest

Compound Name: N-Isopropyl-4-methoxyaniline

Cat. No.: B103625 Get Quote

Prepared by a Senior Application Scientist
This guide provides a comprehensive technical overview of N-(4-methoxyphenyl)propan-2-

amine, a key chemical intermediate. It is intended for researchers, scientists, and professionals

in drug development and chemical synthesis. The document covers nomenclature,

physicochemical properties, synthesis protocols, and key applications, grounded in established

scientific literature.

Chemical Identity and Nomenclature
The compound with the common name N-Isopropyl-4-methoxyaniline is systematically

named under the International Union of Pure and Applied Chemistry (IUPAC) guidelines.

IUPAC Name:N-(4-methoxyphenyl)propan-2-amine.

Synonyms: A variety of synonyms are used in literature and commercial listings for this

compound. Understanding these is crucial for comprehensive literature searches. Common

synonyms include:

N-Isopropyl-4-methoxyaniline

4-Methoxy-N-isopropylaniline

p-Methoxy-N-isopropylaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b103625?utm_src=pdf-interest
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/product/b103625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-(1-Methylethyl)-4-methoxybenzenamine

4-(Isopropylamino)anisole

Benzenamine, 4-methoxy-N-(1-methylethyl)-

Physicochemical and Spectroscopic Data
A summary of the key physicochemical properties of N-(4-methoxyphenyl)propan-2-amine is

presented below. These properties are essential for its handling, reaction setup, and

purification.

Property Value Source

Molecular Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol

CAS Number 10545-63-8

Appearance
Colorless to yellow or brown

liquid

Boiling Point 105-109 °C at 2 mmHg

Density 0.981 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.529

Note: Physical properties such as boiling point, density, and refractive index are often reported

under specific conditions and may vary slightly between sources.

Synthesis Methodology: Reductive Amination
N-(4-methoxyphenyl)propan-2-amine is commonly synthesized via the reductive amination of

p-anisaldehyde with isopropylamine. This two-step, one-pot reaction involves the initial

formation of an imine intermediate, which is then reduced in situ to the target secondary amine.

Sodium borohydride (NaBH₄) is a frequently used reducing agent for this transformation due to

its selectivity and mild reaction conditions.
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Experimental Workflow: Synthesis Protocol
The following diagram illustrates the logical flow of the synthesis process.

Reaction Setup

Reaction Execution

Workup & Isolation

Purification

1. Charge reactor with
p-anisaldehyde and methanol

2. Cool reaction mixture
to 0-5 °C in an ice bath

3. Add isopropylamine dropwise
maintaining temperature < 10 °C

4. Stir for 1-2 hours
for imine formation

Imine Formation

5. Add NaBH4 portion-wise
monitoring for gas evolution

6. Allow to warm to room temp.
and stir overnight (12-16h)

7. Quench reaction with H2O

Reaction Completion

8. Extract with organic solvent
(e.g., Ethyl Acetate)

9. Wash organic layer with brine,
dry over Na2SO4, and filter

10. Concentrate under reduced
pressure to obtain crude product

11. Purify by vacuum distillation
or column chromatography

Crude Isolation

12. Characterize final product
(NMR, IR, MS)
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Caption: Workflow for the synthesis of N-(4-methoxyphenyl)propan-2-amine.

Detailed Step-by-Step Protocol
Materials:

p-Anisaldehyde

Isopropylamine

Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, rotary evaporator.

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

p-anisaldehyde (1.0 eq) in anhydrous methanol (5 mL per gram of aldehyde).

Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C with stirring.

Amine Addition: Add isopropylamine (1.2 eq) dropwise via a dropping funnel over 20-30

minutes. The internal temperature should be carefully monitored and maintained below 10

°C.

Imine Formation: After the addition is complete, allow the mixture to stir at 0-5 °C for an

additional 1-2 hours.
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Reduction: Slowly add sodium borohydride (1.5 eq) in small portions over 30-45 minutes.

Caution: Gas evolution (hydrogen) will occur. Ensure adequate ventilation. The temperature

should be kept below 15 °C during the addition.

Reaction Completion: Once the NaBH₄ addition is complete, remove the ice bath and allow

the reaction to warm to room temperature. Let the mixture stir overnight (12-16 hours) to

ensure the reduction is complete.

Workup - Quenching: Carefully quench the reaction by slowly adding deionized water (10

mL).

Workup - Extraction: Transfer the mixture to a separatory funnel and extract the product with

ethyl acetate (3 x 20 mL).

Workup - Washing: Combine the organic layers and wash with brine (1 x 20 mL). Dry the

organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced

pressure using a rotary evaporator.

Purification: The resulting crude oil can be purified by vacuum distillation to yield N-(4-

methoxyphenyl)propan-2-amine as a clear to pale yellow liquid.

Self-Validation: The success of the reaction can be monitored by Thin Layer Chromatography

(TLC) by observing the disappearance of the p-anisaldehyde spot and the appearance of a

new, less polar product spot. The final product's identity and purity should be confirmed by

spectroscopic analysis (¹H NMR, ¹³C NMR, and MS).

Applications in Synthesis
N-(4-methoxyphenyl)propan-2-amine is not typically an active pharmaceutical ingredient itself

but serves as a valuable building block or intermediate in the synthesis of more complex

molecules. Its structure, featuring a secondary amine and an electron-rich aromatic ring, makes

it a versatile precursor.

Role as a Precursor in Drug Development:
The N-isopropyl and p-methoxyphenyl moieties are present in various pharmacologically active

compounds. This intermediate can be used in synthetic routes targeting:
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Beta-adrenergic receptor agonists: The N-isopropyl group is a common feature in many

beta-agonist drugs.

Serotonin receptor ligands: The methoxy-substituted phenyl ring is a key pharmacophore for

certain serotonin receptor subtypes.

Scaffold for library synthesis: It can be used as a starting material in combinatorial chemistry

to generate libraries of related compounds for high-throughput screening.

The logical relationship for its use as a synthetic intermediate is outlined below.

N-(4-methoxyphenyl)propan-2-amine
(Starting Material)

Functional Group Transformation
(e.g., Acylation, Alkylation, Arylation)

Step 1

Advanced Intermediate

Step 2

Further Synthetic Steps
(e.g., Cyclization, Deprotection)

Step n

Final Target Molecule
(e.g., API, Research Compound)

Final Step
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Caption: General synthetic pathway utilizing the title compound as a precursor.
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Concluding Remarks
N-(4-methoxyphenyl)propan-2-amine is a fundamental chemical intermediate with well-defined

properties and established synthesis routes. Its utility in medicinal chemistry and organic

synthesis is primarily as a precursor for constructing more complex molecular architectures.

The protocols and data presented in this guide offer a robust foundation for its application in a

research and development setting, emphasizing the importance of procedural validation

through analytical characterization.

To cite this document: BenchChem. [An In-depth Technical Guide to N-(4-
methoxyphenyl)propan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103625#n-isopropyl-4-methoxyaniline-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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